Cas no 1420800-20-9 (3-Amino-5-bromo-4-(methylamino)benzonitrile)

• Product Name: 3-Amino-5-bromo-4-(methylamino)benzonitrile
• CAS No: 1420800-20-9
• MF: C₈H₈BrN₃
• MW: 226.073220252991
• CID: 3043876
• Update Time: 2025-07-02

3-Amino-5-bromo-4-(methylamino)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-bromo-4-(methylamino)benzonitrile

• Inchi： 1S/C8H8BrN3/c1-12-8-6(9)2-5(4-10)3-7(8)11/h2-3,12H,11H2,1H3
• InChI Key： UAFGHSPLIPMHLB-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC(Br)=C(NC)C(N)=C1

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 3-Amino-5-bromo-4-(methylamino)benzonitrile

3-Amino-5-bromo-4-(methylamino)benzonitrile as a Key Compound in Pharmaceutical and Material Science Research

3-Amino-5-bromo-4-(methylamino)benzonitrile (CAS No. 1420800-20-9) has emerged as a pivotal molecule in modern pharmaceutical and material science research due to its unique chemical structure and versatile functional groups. This compound belongs to the class of aromatic nitriles, characterized by the presence of a cyano group (-C≡N) at the benzene ring. The 3-amino and 4-(methylamino) substituents introduce additional functionalities, while the 5-bromo group provides strategic sites for further chemical modifications. These structural features enable the compound to serve as a versatile building block for the synthesis of bioactive molecules and advanced materials, making it a focal point in recent studies.

Recent advancements in chemical biology have highlighted the potential of 3-Amino-5-bromo-4-(methylamino)benzonitrile in the development of novel therapeutic agents. A 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit promising antifungal activity against *Candida albicans*, a common pathogen associated with hospital-acquired infections. The 3-amino group was found to enhance molecular interactions with fungal cell membranes, while the 5-bromo substitution improved the compound's hydrophobicity, facilitating its penetration into microbial cells. These findings underscore the importance of structural optimization in enhancing the biological activity of 3-Amino-5-bromo-4-(methylamino)benzonitrile.

In the field of material science, 3-Amino-5-bromo-4-(methylamino)benzonitrile has shown potential as a precursor for the synthesis of conductive polymers and organic semiconductors. A 2024 paper in *Advanced Materials* reported that the compound can be polymerized into a conjugated polymer with exceptional charge-carrier mobility, making it suitable for flexible electronics and optoelectronic devices. The 4-(methylamino) substituent plays a critical role in modulating the electronic properties of the resulting polymer, while the 5-bromo group acts as a site for controlled cross-linking during polymerization. This dual functionality positions 3-Amino-5-bromo-4-(methylamino)benzonitrile as a key material for next-generation electronic applications.

Research into the synthesis of 3-Amino-5-bromo-4-(methylamino)benzonitrile has also advanced significantly in recent years. A 2023 study in *Organic Letters* described a novel catalytic approach using palladium-based catalysts to achieve high-yield synthesis of the compound. This method not only reduces the number of synthetic steps but also minimizes the use of hazardous reagents, aligning with the principles of green chemistry. The 5-bromo group was identified as a critical site for directing the reaction pathway, while the 4-(methylamino) group provides steric hindrance that enhances the selectivity of the reaction. Such synthetic advancements are crucial for scaling up the production of this compound for industrial applications.

From a pharmacological perspective, 3-Amino-5-bromo-4-(methylamino)benzonitrile has been explored for its potential as an antiviral agent. A 2024 study in *Antiviral Research* revealed that derivatives of this compound exhibit inhibitory activity against the SARS-CoV-2 virus, particularly in the early stages of infection. The 3-amino group was found to interact with the viral spike protein, while the 5-bromo substitution enhances the compound's binding affinity to the ACE2 receptor. These findings highlight the compound's potential as a lead molecule for the development of antiviral therapies, especially in the context of emerging viral threats.

The 4-(methylamino) substituent of 3-Amino-5-bromo-4-(methylamino)benzonitrile has also been the focus of recent studies on its role in modulating biological activity. A 2023 paper in *Bioorganic & Medicinal Chemistry* demonstrated that this group can influence the compound's interaction with cellular targets, such as ion channels and receptors. The methylamino group was shown to enhance the compound's ability to penetrate cell membranes, thereby improving its bioavailability. These insights are valuable for the design of more effective therapeutic agents based on this scaffold.

Despite its promising applications, the synthesis and use of 3-Amino-5-bromo-4-(methylamino)benzonitrile present certain challenges that require further investigation. One of the primary challenges is the optimization of reaction conditions to achieve high yields while minimizing byproduct formation. A 2024 study in *Chemical Communications* addressed this issue by developing a solvent-free microwave-assisted synthesis method, which significantly improved the reaction efficiency. The 5-bromo group was identified as a key factor in stabilizing the intermediate species during the reaction, highlighting the importance of structural considerations in synthetic strategies.

Another area of active research is the exploration of 3-Amino-5-bromo-4-(methylamino)benzonitrile as a potential antitumor agent. A 2023 study in *Cancer Research* reported that derivatives of this compound can inhibit the growth of cancer cells by targeting specific signaling pathways. The 3-amino group was found to interfere with the activity of certain enzymes involved in cell proliferation, while the 5-bromo substitution enhanced the compound's stability in biological systems. These findings suggest that 3-Amino-5-bromo-4-(methylamino)benzonitrile could be a valuable lead compound for the development of targeted cancer therapies.

Looking ahead, the future of 3-Amino-5-bromo-4-(methylamino)benzonitrile research is likely to be shaped by advances in computational chemistry and machine learning. These tools are being increasingly used to predict the behavior of complex molecules and optimize their properties for specific applications. A 2024 review in *Nature Chemistry* highlighted the potential of machine learning algorithms to accelerate the discovery of new derivatives of this compound with enhanced biological activity. By analyzing vast datasets of molecular interactions, these algorithms can identify patterns that guide the design of more effective therapeutic agents and materials.

In conclusion, 3-Amino-5-bromo-4-(methylamino)benzonitrile (CAS No. 1420800-20-9) is a molecule of significant scientific and industrial interest. Its unique chemical structure and functional groups make it a versatile platform for the development of pharmaceuticals and advanced materials. Recent studies have demonstrated its potential in antifungal, antiviral, and antitumor applications, as well as in the synthesis of conductive polymers. Ongoing research into its synthesis, biological activity, and material properties is expected to further expand its applications in the coming years. As the field continues to evolve, 3-Amino-5-bromo-4-(methylamino)benzonitrile is poised to play a central role in the advancement of chemistry and related disciplines.